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Compound of Interest

Compound Name: Trioctylamine-dé

Cat. No.: B12404221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of
Trioctylamine-d6. It is intended to be a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors where this
compound is utilized.

Disclaimer: Specific experimental data for Trioctylamine-d6 is not readily available in
published literature. The data presented in this guide is for the non-deuterated form,
Trioctylamine. The physical properties of an isotopically labeled compound such as
Trioctylamine-d6 are expected to be very similar to its non-deuterated counterpart. However,
slight variations may exist, and the provided data should be used as a close approximation.

Core Physical and Chemical Properties

Trioctylamine is a tertiary amine that is a clear, colorless to pale yellow liquid at room
temperature.[1][2] It is characterized by its long hydrocarbon chains, which contribute to its
hydrophobic nature.[3] While it is soluble in many organic solvents like ethanol, ether, and
chloroform, it is insoluble in water.[1][4]

Summary of Physical Characteristics

The following table summarizes the key physical and chemical properties of Trioctylamine.
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Property Value Reference
Chemical Formula C24Hs1N
Molecular Weight 353.67 g/mol

Clear, colorless to pale yellow
Appearance

liquid
Odor Ammonia-like
Density 0.809 g/mL at 25 °C
0.810 g/mL at 20 °C
Melting Point -34 °C
Boiling Point 365-367 °C at 760 mmHg
164-168 °C at 0.7 mmHg
Flash Point 168 °C (closed cup)
Solubility in Water Insoluble

o ) Soluble in ethanol, benzene,
Solubility in Organic Solvents
chloroform

Refractive Index n20/D 1.449

Experimental Protocols

Detailed experimental protocols are essential for the accurate determination of the physical
properties of high molecular weight amines like Trioctylamine. Below are methodologies for key
experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a high-boiling-point liquid like Trioctylamine, distillation under reduced pressure is
often employed.

Protocol:
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Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. Connect the
apparatus to a vacuum source.

Sample Preparation: Place a measured volume of Trioctylamine into the round-bottom flask
along with boiling chips to ensure smooth boiling.

Heating and Evacuation: Begin to gently heat the flask while gradually reducing the pressure
to the desired level (e.g., 0.7 mmHg).

Equilibrium and Measurement: Observe the temperature as the liquid begins to boil and the
vapor condenses. The boiling point is the stable temperature reading on the thermometer as
the condensate is collected in the receiving flask.

Determination of Density

The density of a liquid can be determined using a pycnometer, which is a flask with a precise

volume.

Protocol:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Weighing (Empty): Accurately weigh the empty, dry pycnometer.

Filling: Fill the pycnometer with Trioctylamine, ensuring there are no air bubbles. The
temperature of the sample should be controlled and recorded (e.g., 25 °C).

Weighing (Filled): Weigh the pycnometer filled with the amine.

Calculation: The density is calculated by dividing the mass of the amine (filled weight minus
empty weight) by the volume of the pycnometer.

Application in Experimental Workflows: Solvent
Extraction
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Trioctylamine is widely used as an extractant in liquid-liquid extraction processes, particularly

for the separation of metal ions and organic acids from aqueous solutions. The following

diagram illustrates a typical experimental workflow for such an application.
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Caption: Experimental workflow for liquid-liquid extraction using Trioctylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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